4-oxo-5H-thieno[3,2-c]quinoline-2-carboxylic acid

• IUPAC Name: 4-oxo-5H-thieno[3,2-c]quinoline-2-carboxylic acid
• InChI: InChI=1S/C12H7NO3S/c14-11-7-5-9(12(15)16)17-10(7)6-3-1-2-4-8(6)13-11/h1-5H,(H,13,14)(H,15,16)
• InChI Key: HJIXEBZEMFGCFM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(C=C(S3)C(=O)O)C(=O)N2
• Molecular Formula: C12H7NO3S
• Molecular Weight: 245.26 g/mol
• CAS RN: 950258-81-8

Description

4-oxo-5H-thieno[3,2-c]quinoline-2-carboxylic acid is a heterocyclic structural class. It is a potential kinase inhibitor. Derivatives of this compound have been reported as potential anticancer agents through inhibition of several serine–threonine and tyrosine kinases. In addition, a few other analogs were effective anti-malarial agents and enhancers of in-vitro α-amylase activity.

Synthesis Analysis

The first reported synthesis of 4-oxo-5H-thieno[3,2-c]quinoline-2-carboxylic acid derivatives started from aniline. This efficient high yielding sequence was carried out in six steps without any chromatographic purification. A tandem nucleophilic aromatic substitution/cyclization reaction was used as a key step in the sequence. The versatile intermediate 2-carboxylic acid was used as a suitable precursor to access the functionalization of the C-ring, by convergent analog synthesis of several novel derivatives.

Molecular Structure Analysis

The molecular structure of 4-oxo-5H-thieno[3,2-c]quinoline-2-carboxylic acid is complex. It is a member of a highly interesting heterocyclic structural class. The carboxylic acid function was chosen to add another point of diversity to the molecules.

Chemical Reactions Analysis

A tandem nucleophilic aromatic substitution/cyclization reaction was used as a key step in the sequence. The versatile intermediate 2-carboxylic acid was used as a suitable precursor to access the functionalization of the C-ring, by convergent analog synthesis of several novel derivatives.

Scientific Research Applications

Potential Kinase Inhibitors

. Kinases are enzymes that modify other proteins by chemically adding phosphate groups. Inhibition of kinases can be a therapeutic strategy in diseases such as cancer.

Anticancer Agents

. .

Anti-malarial Agents

. Malaria is a life-threatening disease caused by parasites that are transmitted to people through the bites of infected female Anopheles mosquitoes.

Enhancers of In-vitro α-Amylase Activity

. α-Amylase is an enzyme that helps break down carbohydrates into simple sugars.

Organic Synthesis Catalyst

. Catalysts are substances that increase the rate of a chemical reaction by reducing the energy barrier of the reaction.

Ligand for Metal Ion Coordination Chemistry

. Coordination chemistry is the study of compounds formed between metal ions and other neutral or negatively charged molecules.

Mechanism of Action

The compound and its derivatives have been demonstrated to be active against various biological targets. They have been reported as potential anticancer agents through inhibition of several serine–threonine and tyrosine kinases.

Future Directions

The compound has great potential in the development of novel agents. Strategic C-ring substitutions have a great potential in the development of novel agents. The carboxylic acid function was chosen to add another point of diversity to the molecules. This motivated the development of a new and straight-forward strategy to synthesize the versatile intermediate 2 and rapid convergent synthesis of its derivatives.